4-Bromo-2-(2-ethoxyethoxy)benzonitrile
Overview
Description
4-Bromo-2-(2-ethoxyethoxy)benzonitrile is a biochemical used for proteomics research . Its molecular formula is C11H12BrNO2 and has a molecular weight of 270.12 .
Molecular Structure Analysis
The molecular structure of 4-Bromo-2-(2-ethoxyethoxy)benzonitrile consists of 11 carbon atoms, 12 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 2 oxygen atoms .Scientific Research Applications
Microbial Degradation and Environmental Fate
Research on the microbial degradation of benzonitrile herbicides like dichlobenil, bromoxynil, and ioxynil highlights the environmental fate of these compounds. Studies summarize knowledge on degradation rates, pathways, persistent metabolites, and the diversity of degrader organisms involved in the process. This suggests that compounds like 4-Bromo-2-(2-ethoxyethoxy)benzonitrile could also be of interest in studies related to environmental chemistry, pollution, and bioremediation efforts to manage herbicide contamination (Holtze et al., 2008).
Cytotoxic Effects and Biological Activities
The cytotoxic effects of benzonitrile herbicides and their microbial metabolites on human cell lines have been tested, revealing insights into potential toxicological impacts and environmental health concerns. Such studies indicate the relevance of benzonitrile derivatives in toxicology and pharmacology, particularly in understanding how these compounds affect liver and kidney cells (Lovecká et al., 2015).
Physico-chemical Properties and Materials Science
Investigations into the physico-chemical properties, frontier orbitals, and spectral study of nematogens like 4-n-ethoxy-4'-cyanobiphenyl, a compound related to benzonitriles, suggest applications in materials science. Such research is crucial for developing liquid crystal technologies and understanding the electronic structure and thermodynamic properties of these materials (Tiwari et al., 2020).
Synthesis and Chemical Engineering
Technical research on the synthesis and refinement of benzonitrile derivatives focuses on optimizing conditions for producing high-purity compounds. This is key in chemical engineering and materials science, where such compounds are intermediates in the synthesis of more complex molecules or materials (Teng Jun-jiang, 2008).
Spectroscopy and Chemical Analysis
Studies on the vibrational spectra of benzonitrile compounds like 4-bromo benzonitrile provide insights into the molecular structure and behavior of these chemicals. This research is significant for spectroscopy and analytical chemistry, aiding in the identification and characterization of similar compounds (Krishnakumar et al., 2009).
properties
IUPAC Name |
4-bromo-2-(2-ethoxyethoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-2-14-5-6-15-11-7-10(12)4-3-9(11)8-13/h3-4,7H,2,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFJKHOZOOWWPSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC1=C(C=CC(=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2-ethoxyethoxy)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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